Cas no 136-51-6 (Calcium 2-ethylcaproate;Calcium 2-ethylhexanoate)

Calcium 2-ethylcaproate;Calcium 2-ethylhexanoate Properties

Names and Identifiers

• Calcium 2-ethylhexanoate
• Calcium 2-ethylcaproate
• Calcium bis(2-ethylhexanoate)
• Octope Ca
• Calcium Hex-Cem
• Calciumbis(2-ethylhexanoat)
• Calcium 2-ethylhexanoate, AAS
• 2-ethyl-hexanoicacicalciumsalt
• calcium2-ethylcaproate
• Calcium 2-ethylhexanoate,98%
• Calcium 2-ethylhexanoate 98%
• Calcium 2-ethylcaproate;Calcium 2-ethylhexanoate
• Calcium 2-ethylcaproate Calcium 2-ethylhexanoate
• CALCIUM 2-ETHYLHEXANOATE
• +Expand

• MDL： MFCD00014001
• InChIKey： LTPCXXMGKDQPAO-UHFFFAOYSA-L
• Inchi： 1S/2C8H16O2.Ca/c2*1-3-5-6-7(4-2)8(9)10;/h2*7H,3-6H2,1-2H3,(H,9,10);/q;;+2/p-2
• SMILES： [Ca+2].CCCCC(C([O-])=O)CC.CCCCC(C([O-])=O)CC

Computed Properties

• Exact Mass: 326.17700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 326.177001
• Heavy Atom Count: 21
• Complexity: 93.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• LogP: 4.42060
• PSA: 52.60000
• Refractive Index: 1.445 (20 C)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 228°Cat760mmHg
• Flash Point: 116.6°C
• Color/Form: White to almost white powder

Calcium 2-ethylcaproate;Calcium 2-ethylhexanoate Security Information

• Symbol: GHS05 GHS08
• WGK Germany：1
• Safety Term：S24/25
• Safety Instruction： S26-S37/39-S24/25
• Packing Group：I; II; III
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H318-H361
• Warning Statement： P280-P305+P351+P338+P310
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 36/37/38
• Signal Word：Danger
• TSCA：Yes

Calcium 2-ethylcaproate;Calcium 2-ethylhexanoate Customs Data

• HS CODE：29159080
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

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